Cas no 62499-54-1 (3-Pyridinesulfonic acid, 2-(phenylamino)-)

• Product Name: 3-Pyridinesulfonic acid, 2-(phenylamino)-
• CAS No: 62499-54-1
• MF: C₁₁H₁₀N₂O₃S
• MW: 250.273701190948
• CID: 442595
• PubChem ID: 71385823
• Update Time: 2025-04-19

3-Pyridinesulfonic acid, 2-(phenylamino)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinesulfonic acid, 2-(phenylamino)-
• 2-anilinopyridine-3-sulfonic acid
• DTXSID30808036
• SCHEMBL11884897
• 62499-54-1

• Inchi： 1S/C11H10N2O3S/c14-17(15,16)10-7-4-8-12-11(10)13-9-5-2-1-3-6-9/h1-8H,(H,12,13)(H,14,15,16)
• InChI Key： HBFRELMAYWAFIF-UHFFFAOYSA-N
• SMILES： S(C1=CC=CN=C1NC1C=CC=CC=1)(=O)(=O)O

Computed Properties

• Exact Mass: 250.0413
• Monoisotopic Mass: 250.04121336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 87.7Ų

Experimental Properties

• PSA: 79.29